N-{[3-(3-fluorobenzyl)-1,2,4-oxadiazol-5-yl]methyl}-N-methylcyclohexanamine

• IUPAC Name: N-[[3-[(3-fluorophenyl)methyl]-1,2,4-oxadiazol-5-yl]methyl]-N-methylcyclohexanamine
• InChI: InChI=1S/C17H22FN3O/c1-21(15-8-3-2-4-9-15)12-17-19-16(20-22-17)11-13-6-5-7-14(18)10-13/h5-7,10,15H,2-4,8-9,11-12H2,1H3
• InChI Key: VKFHXUUZYLCVAH-UHFFFAOYSA-N
• Canonical SMILES: CN(CC1=NC(=NO1)CC2=CC(=CC=C2)F)C3CCCCC3
• Molecular Formula: C17H22FN3O
• Molecular Weight: 303.37 g/mol

Description

The compound “N-{[3-(3-fluorobenzyl)-1,2,4-oxadiazol-5-yl]methyl}-N-methylcyclohexanamine” is a complex organic molecule. It contains a fluorobenzyl group, an oxadiazole ring, and a cyclohexanamine moiety. The presence of these functional groups suggests that this compound could have interesting chemical and biological properties.

Molecular Structure Analysis

The molecular structure of this compound would be determined by the arrangement of its atoms and the bonds between them. The presence of the oxadiazole ring, a five-membered ring containing two nitrogen atoms and one oxygen atom, is a notable feature. The fluorobenzyl group is likely to influence the compound’s reactivity and physical properties due to the electronegativity of the fluorine atom.

Chemical Reactions Analysis

The chemical reactions that this compound can undergo would be influenced by its functional groups. The oxadiazole ring, for example, might undergo reactions with nucleophiles or electrophiles depending on its substitution pattern.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its molecular structure. For example, the presence of the fluorine atom could increase its stability and affect its polarity.

Mechanism of Action

Without specific information, it’s difficult to predict the exact mechanism of action of this compound. If it’s biologically active, its mechanism could depend on its ability to interact with certain biological targets, such as enzymes or receptors.

Safety and Hazards

Without specific data, it’s hard to comment on the safety and hazards of this compound. As with any chemical, appropriate safety precautions should be taken when handling it.

Future Directions

Future research on this compound could involve exploring its potential applications, studying its reactivity, or investigating its biological activity. It could also involve developing more efficient methods for its synthesis.